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Compound of Interest

Compound Name: TW9

Cat. No.: B8148508

Get Quote

This guide provides researchers, scientists, and drug development professionals with detailed

instructions and troubleshooting advice for dissolving TW9 for experimental use.

Frequently Asked Questions (FAQs)
Q1: What is TW9?

A1: TW9 is a dual inhibitor of bromodomain 2 (BD2) in bromodomain-containing protein 4

(BRD4) and histone deacetylase 1 (HDAC1), with IC50 values of 0.074 µM and 0.29 µM,

respectively.[1] It is selective for BD2 over BD1 in BRD4 and for HDAC1 over HDAC2.[1]

Q2: What are the primary solvents for dissolving TW9?

A2: Based on available data, TW9 is soluble in organic solvents such as Dimethylformamide

(DMF) and Dimethyl sulfoxide (DMSO).[1]

Q3: What is the recommended storage condition for TW9?

A3: TW9 should be stored at -20°C for long-term stability.[1]
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Troubleshooting Guide

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Quantitative Data Summary
The solubility of TW9 in commonly used laboratory solvents is summarized in the table below.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Experimental Protocols
Protocol 1: Preparation of a TW9 Stock Solution

This protocol outlines the steps to prepare a stock solution of TW9.

Materials:
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TW9 (crystalline solid)

Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Pipettes

Procedure:

Weighing: Carefully weigh the desired amount of TW9 powder in a sterile microcentrifuge

tube.

Solvent Addition: Add the appropriate volume of DMF or DMSO to achieve the desired

concentration. Refer to the solubility table above. For example, to prepare a 10 mg/mL

solution, add 1 mL of DMSO to 10 mg of TW9.

Dissolution: Vortex the solution until the TW9 is completely dissolved. Gentle warming or

brief sonication can be used to aid dissolution if necessary.

Storage: Store the stock solution at -20°C in small aliquots to avoid repeated freeze-thaw

cycles.

Visualizations
Signaling Pathway Diagram
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🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Caption: Simplified signaling pathway showing TW9's inhibitory action on BRD4 (BD2) and

HDAC1.

Experimental Workflow Diagram

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Caption: A step-by-step workflow for the dissolution of TW9 for research applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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